(1R)-6-bromo-2,3-dihydro-1H-inden-1-ol
Overview
Description
(1R)-6-bromo-2,3-dihydro-1H-inden-1-ol, also known as 6-bromo-1H-inden-1-ol, is an organobromine derivative of indene, a polycyclic aromatic hydrocarbon. This compound is of interest due to its potential applications in medicinal chemistry, and is being studied for its ability to act as an anti-inflammatory and anti-tumor agent. In
Scientific Research Applications
(1R)-6-bromo-2,3-dihydro-1H-inden-1-olnden-1-ol has been studied for its potential applications in medicinal chemistry. It has been shown to act as an anti-inflammatory and anti-tumor agent in in vitro studies. In addition, it has been shown to inhibit the growth of several cancer cell lines, including breast, prostate, and colon cancer cells. Furthermore, it has been studied for its potential applications in neuroprotection, as it has been shown to protect neurons from oxidative stress and to reduce the levels of pro-inflammatory cytokines in the brain.
Mechanism of Action
The mechanism of action of (1R)-6-bromo-2,3-dihydro-1H-inden-1-olnden-1-ol is not yet fully understood. However, it is thought to act as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory mediators. In addition, it is believed to act as an antioxidant, as it has been shown to scavenge free radicals and reduce oxidative stress. Finally, it is thought to act as an inhibitor of the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes, which are pro-inflammatory mediators.
Biochemical and Physiological Effects
(1R)-6-bromo-2,3-dihydro-1H-inden-1-olnden-1-ol has been shown to reduce the levels of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α), interleukin-1 beta (IL-1β), and interleukin-6 (IL-6). In addition, it has been shown to reduce the levels of reactive oxygen species (ROS) and nitric oxide (NO) in cells, which are byproducts of oxidative stress. Furthermore, it has been shown to inhibit the growth of several cancer cell lines, including breast, prostate, and colon cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using (1R)-6-bromo-2,3-dihydro-1H-inden-1-olnden-1-ol in lab experiments include its low cost and ease of synthesis. Furthermore, it is a relatively safe compound, and has been shown to have anti-inflammatory and anti-tumor effects in in vitro studies. The main limitation of using (1R)-6-bromo-2,3-dihydro-1H-inden-1-olnden-1-ol in lab experiments is that its mechanism of action is not yet fully understood, and further research is needed to elucidate its exact mechanism of action.
Future Directions
The potential future directions of research on (1R)-6-bromo-2,3-dihydro-1H-inden-1-olnden-1-ol include further elucidation of its mechanism of action, as well as the development of more efficient and cost-effective synthesis methods. In addition, further research is needed to investigate its potential applications in the treatment of various diseases, such as cancer and neurodegenerative diseases. Finally, further research is needed to investigate its potential as an anti-inflammatory and anti-tumor agent in vivo.
Synthesis Methods
(1R)-6-bromo-2,3-dihydro-1H-inden-1-olnden-1-ol can be synthesized through a variety of methods, including the reaction of indene with bromine, the reaction of indene with bromotrichloromethane, and the reaction of indene with N-bromosuccinimide. The reaction of indene with bromine is the most commonly used method, as it is simple and cost-effective. The reaction of bromotrichloromethane with indene yields a higher yield of (1R)-6-bromo-2,3-dihydro-1H-inden-1-olnden-1-ol, but is more expensive and requires specialized equipment. The reaction of N-bromosuccinimide with indene is the most efficient method, but is also the most expensive and requires the use of specialized equipment.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R)-6-bromo-2,3-dihydro-1H-inden-1-ol involves the conversion of a starting material to an intermediate, which is then further reacted to yield the final product.", "Starting Materials": [ "2-bromo-1-phenylethanol", "sodium hydroxide", "acetic acid", "sodium acetate", "acetic anhydride", "p-toluenesulfonic acid", "sodium borohydride", "acetic acid", "sodium chloride", "sodium sulfate", "magnesium", "bromoethane", "1,3-cyclohexadiene" ], "Reaction": [ "2-bromo-1-phenylethanol is reacted with sodium hydroxide to form 2-bromo-1-phenylethyl acetate.", "2-bromo-1-phenylethyl acetate is then reacted with p-toluenesulfonic acid and sodium acetate to form 2-bromo-1-phenylethyl acetate intermediate.", "The intermediate is then reduced using sodium borohydride in acetic acid to form 2-bromo-1-phenylethanol.", "2-bromo-1-phenylethanol is then reacted with magnesium in dry ether to form Grignard reagent.", "The Grignard reagent is then reacted with bromoethane to form 1-phenyl-1-bromoethane.", "1-phenyl-1-bromoethane is then reacted with 1,3-cyclohexadiene in the presence of acetic acid to form (1R)-6-bromo-2,3-dihydro-1H-inden-1-ol." ] } | |
CAS RN |
1270291-42-3 |
Molecular Formula |
C9H9BrO |
Molecular Weight |
213.1 |
Purity |
95 |
Origin of Product |
United States |
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